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Compound of Interest

Compound Name: Tris(2-aminoethyl)amine

Cat. No.: B1216632

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(2-aminoethyl)amine, commonly known as TREN, is a tripodal tetradentate chelating
agent with the formula N(CH2CH2NH2)s.[1] This colorless to light yellow liquid is soluble in
water and is utilized as a crosslinking agent in polymer synthesis and as a ligand in
coordination chemistry.[1][2][3] Its utility in research and development, particularly in drug
development, necessitates a thorough understanding of its safety and handling precautions to
ensure the well-being of laboratory personnel and the integrity of experimental outcomes. This
guide provides an in-depth overview of the hazards associated with Tris(2-aminoethyl)amine
and detailed protocols for its safe handling, storage, and emergency response.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of Tris(2-
aminoethyl)amine is fundamental to its safe handling.
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Property Value References
Molecular Formula CeH1sNa [415]
Molar Mass 146.23 g/mol [41[5]
Appearance .Cok.)rless to dark yellow clear (E]6]
liquid
Boiling Point 114 °C at 15-20 hPa [61[7]
Melting/Freezing Point -16 °C [6]
Flash Point 113 °C (235.4 °F) - closed cup [11161[7]
Density 0.976 - 0.977 g/mL at 20 °C [61[7]
Vapor Pressure 0.02 - 0.03 hPa at 20 °C [6][7]
Vapor Density 5.05 (Air = 1.0) [61[7]
Water Solubility Soluble [1][6]
pH 11.8 [6]

Hazard Identification and Toxicity

Tris(2-aminoethyl)amine is classified as a hazardous chemical and requires careful handling.
[8] It is corrosive and can cause severe skin burns and eye damage.[1][4][8] Ingestion and skin
contact can be toxic, and in some cases, fatal.[1][4]

GHS Hazard Classifications:

Acute Toxicity, Oral (Category 3)[4][8]

Acute Toxicity, Dermal (Category 2)[4][8]

Skin Corrosion/Irritation (Category 1B)[4][8][9]

Serious Eye Damage/Eye Irritation (Category 1)[4][8][9]

Specific target organ toxicity — single exposure (Category 1)[4][8]
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Toxicity Data:

Route Species Value References
Oral LD50 Rat 246 mg/kg [1][41[6]
Dermal LD50 Rabbit 117 mg/kg [1][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Tris(2-
aminoethyl)amine to minimize exposure and prevent injury.

PPE Specifications References

Chemical safety goggles or a
] face shield that meets OSHA's
Eye/Face Protection [10]
29 CFR 1910.133 or European

Standard EN166.

Chemical-resistant gloves
(e.g., nitrile rubber) tested
Skin Protection according to EN 374. [4][10]
Protective clothing to minimize
skin contact.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
Respiratory Protection European Standard EN 149 [4][10]
must be followed whenever
workplace conditions warrant a
respirator's use. In case of
inadequate ventilation, wear

respiratory protection.

Safe Handling and Storage Protocols
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Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid contact with eyes, skin, and clothing.[10]

Do not breathe vapors or mists.[4][6]

Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in work areas.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8][9]

The substance is hygroscopic and air-sensitive; store under an inert atmosphere.[3][8][10]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[3]

[6]18]

Store in a locked-up or restricted-access area.[6][9]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to Tris(2-
aminoethyl)amine.
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Exposure Route

First Aid Protocol References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

30 minutes, occasionally lifting

the upper and lower eyelids. [10]
Seek immediate medical

attention. Do not allow the

victim to rub their eyes.

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and [10]
shoes. Seek immediate

medical attention. Wash

clothing before reuse.

Inhalation

Remove from exposure and
move to fresh air immediately.
If not breathing, give artificial
respiration. If breathing is
- : [8][10]
difficult, give oxygen. Do NOT
use mouth-to-mouth
resuscitation. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by [10]
mouth to an unconscious

person. Seek immediate

medical attention.

Spill and Disposal Procedures

Proper containment and disposal of Tris(2-aminoethyl)amine are essential to prevent

environmental contamination and further exposure.
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Spill Response Workflow:

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
Don Appropriate PPE s Sl Spill Response Complete

Click to download full resolution via product page

Workflow for Tris(2-aminoethyl)amine Spill Response.

Spill Cleanup:

o Ensure adequate ventilation.[10]

o Evacuate unnecessary personnel from the area.[6]

o Wear appropriate personal protective equipment as outlined in Section 3.[10]

o Absorb the spill with an inert material such as vermiculite, sand, or earth.[10]

o Collect the absorbed material and place it in a suitable, closed container for disposal.[10]
» Avoid runoff into storm sewers and ditches.[10]

e Clean the spill area thoroughly.

Disposal:

o Dispose of waste in a manner consistent with federal, state, and local regulations.[10]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[8]

Firefighting Measures

Suitable Extinguishing Media:

e Use foam, dry chemical, or carbon dioxide.[10]
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e Water spray can be used to cool fire-exposed containers.[10]
e Do NOT use a solid water stream as it may scatter and spread the fire.[4]
Specific Hazards:

o Combustion may produce toxic fumes, including carbon monoxide, carbon dioxide, and
nitrogen oxides.[4][10]

o Containers may explode in the heat of a fire.[10]
Protective Equipment for Firefighters:

e Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH
(approved or equivalent), and full protective gear.[10]

Stability and Reactivity
Chemical Stability:

» Stable at room temperature in closed containers under normal storage and handling
conditions.[10]

e Absorbs carbon dioxide from the air.[10]

Conditions to Avoid:

¢ Incompatible materials, exposure to air, and exposure to moist air or water.[10]
Incompatible Materials:

e Strong oxidizing agents and strong acids.[6][8]

Hazardous Decomposition Products:

o Carbon monoxide, carbon dioxide, and oxides of nitrogen.[10]

Conclusion
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Tris(2-aminoethyl)amine is a valuable compound in research and development, but its
hazardous properties demand stringent safety and handling protocols. By adhering to the
guidelines outlined in this technical guide, researchers, scientists, and drug development
professionals can mitigate the risks associated with its use, ensuring a safe and productive
laboratory environment. Continuous review of safety data sheets and adherence to institutional
safety policies are paramount for the responsible use of this and all laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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